Cas no 933686-05-6 (4-chloro-2-methylpyrimidine-5-carbaldehyde)
933686-05-6 structure
Product Name:4-chloro-2-methylpyrimidine-5-carbaldehyde
CAS No:933686-05-6
MF:C6H5ClN2O
MW:156.56970000267
CID:999606
PubChem ID:18987865
Update Time:2025-04-20
4-chloro-2-methylpyrimidine-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-methylpyrimidine-5-carbaldehyde
- 5-Pyrimidinecarboxaldehyde, 4-chloro-2-methyl-
- DTXSID20597164
- SB56743
- 933686-05-6
- AMY15869
- SCHEMBL5674156
-
- Inchi: 1S/C6H5ClN2O/c1-4-8-2-5(3-10)6(7)9-4/h2-3H,1H3
- InChI Key: JRFCTRWWFYVARW-UHFFFAOYSA-N
- SMILES: ClC1=C(C=O)C=NC(C)=N1
Computed Properties
- Exact Mass: 156.00900
- Monoisotopic Mass: 156.0090405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 42.8Ų
Experimental Properties
- PSA: 42.85000
- LogP: 1.25090
4-chloro-2-methylpyrimidine-5-carbaldehyde Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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